ethyl N-{[4-(4-tert-butylbenzyl)-1-piperazinyl]carbonyl}-beta-alaninate

• IUPAC Name: ethyl 3-[[4-[(4-tert-butylphenyl)methyl]piperazine-1-carbonyl]amino]propanoate
• InChI: InChI=1S/C21H33N3O3/c1-5-27-19(25)10-11-22-20(26)24-14-12-23(13-15-24)16-17-6-8-18(9-7-17)21(2,3)4/h6-9H,5,10-16H2,1-4H3,(H,22,26)
• InChI Key: OIHCTDNTEKORRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)N1CCN(CC1)CC2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C21H33N3O3
• Molecular Weight: 375.5 g/mol

Description

Ethyl N-{[4-(4-tert-butylbenzyl)-1-piperazinyl]carbonyl}-beta-alaninate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Ethyl N-{[4-(4-tert-butylbenzyl)-1-piperazinyl]carbonyl}-beta-alaninate has various scientific research applications, including its use as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and schizophrenia. It has also been studied as a potential ligand for drug delivery systems and as a tool for studying the structure-activity relationships of piperazine derivatives.

Mechanism of Action

The mechanism of action of Ethyl N-{[4-(4-tert-butylbenzyl)-1-piperazinyl]carbonyl}-beta-alaninate is not fully understood, but it is believed to act as a modulator of neurotransmitter receptors in the central nervous system. It has been shown to bind to the dopamine D2 receptor, serotonin 5-HT1A receptor, and sigma-1 receptor, among others. Its binding affinity to these receptors may result in various physiological effects, including antipsychotic, anti-inflammatory, and neuroprotective effects.
Biochemical and Physiological Effects:
Ethyl N-{[4-(4-tert-butylbenzyl)-1-piperazinyl]carbonyl}-beta-alaninate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, reduce inflammation, and protect against neurotoxicity. It has also been shown to have antipsychotic effects in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl N-{[4-(4-tert-butylbenzyl)-1-piperazinyl]carbonyl}-beta-alaninate in lab experiments is its potential as a drug candidate for the treatment of various diseases. Its ability to modulate neurotransmitter receptors makes it a promising candidate for the treatment of psychiatric disorders. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on Ethyl N-{[4-(4-tert-butylbenzyl)-1-piperazinyl]carbonyl}-beta-alaninate. One direction is to further investigate its mechanism of action and its binding affinity to various neurotransmitter receptors. Another direction is to study its potential as a ligand for drug delivery systems and as a tool for studying the structure-activity relationships of piperazine derivatives. Additionally, further research is needed to determine its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and schizophrenia.